N-(6-Bromo-2-pyridyl)thiourea

• IUPAC Name: (6-bromopyridin-2-yl)thiourea
• InChI: InChI=1S/C6H6BrN3S/c7-4-2-1-3-5(9-4)10-6(8)11/h1-3H,(H3,8,9,10,11)
• InChI Key: QAIACEDQLCMXOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Br)NC(=S)N
• Molecular Formula: C6H6BrN3S
• Molecular Weight: 232.10 g/mol
• CAS RN: 439578-83-3

Description

N-(6-Bromo-2-pyridyl)thiourea is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is also known as 6-bromo-2-pyridyl isothiocyanate, and its chemical formula is C6H5BrN2S.

Mechanism of Action

The mechanism of action of N-(6-Bromo-2-pyridyl)thiourea varies depending on its application. In cancer cells, this compound induces apoptosis by activating the caspase cascade, a series of proteases that play a crucial role in the programmed cell death process.
In weeds, N-(6-Bromo-2-pyridyl)thiourea inhibits the growth of plants by interfering with the photosynthesis process. This compound inhibits the electron transport chain in chloroplasts, which results in the production of reactive oxygen species (ROS) that damage the plant cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(6-Bromo-2-pyridyl)thiourea vary depending on its application. In cancer cells, this compound induces apoptosis, which results in the death of cancer cells. In plants, N-(6-Bromo-2-pyridyl)thiourea inhibits the growth of weeds by interfering with the photosynthesis process.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-Bromo-2-pyridyl)thiourea in lab experiments is its high purity and stability. This compound can be synthesized in high yields and is relatively easy to handle. However, one limitation of using N-(6-Bromo-2-pyridyl)thiourea is its potential toxicity. This compound can be harmful if ingested or inhaled, and proper safety precautions should be taken when handling this compound.

Future Directions

There are several future directions for the research on N-(6-Bromo-2-pyridyl)thiourea. In medicine, further studies can be conducted to investigate the potential of this compound as a chemotherapeutic agent for various types of cancer. In agriculture, research can be focused on developing more selective herbicides based on N-(6-Bromo-2-pyridyl)thiourea. In material science, further studies can be conducted to explore the potential of N-(6-Bromo-2-pyridyl)thiourea in the synthesis of MOFs with specific properties for various applications.

Scientific Research Applications

N-(6-Bromo-2-pyridyl)thiourea has shown potential applications in various scientific fields. In medicine, this compound has been studied for its anticancer properties. Research has shown that N-(6-Bromo-2-pyridyl)thiourea inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
In agriculture, N-(6-Bromo-2-pyridyl)thiourea has been studied for its potential use as a herbicide. Research has shown that this compound inhibits the growth of weeds by interfering with the photosynthesis process.
In material science, N-(6-Bromo-2-pyridyl)thiourea has been studied for its potential use in the synthesis of metal-organic frameworks (MOFs). MOFs are a class of materials that have high surface area and can be used for gas storage, catalysis, and sensing applications.

Synthesis routes and methods I

Procedure details

A suspension of 2-bromo-6-benzoylthioureidopyridine (4.99 g, 14.84 mmol) in 10% aqueous sodium hydroxide solution (10.4 mL, 26 mmol) was stirred at rt. for 10 min and then under reflux for an additional 10 min. The mixture was cooled to 0° C. and acidified with 1 N aqueous HCl solution to pH 4.0 and then adjusted to pH 8.5 with satd. aqueous potassium bicarbonate solution. The mixture was stirred at 0° C. for several min and the precipitate was filtered, washed several times with water and dried in vacuo over P2O5 to obtain the titled compound (3.23 g, 94%) as a white solid.

Synthesis routes and methods II

Procedure details

4.933 g (14.67 mmol) N-{[(6-bromopyridin-2-yl)amino]carbonothioyl}benzamide was suspended in 40 mL methanol and additionally combined with 7 mL acetone. After addition of 1 N sodium hydroxide solution (40.0 mmol) the reaction mixture became completely clear with a light brown color. The mixture was heated for 40 min at 65° C. (oil bath temperature) and then stirred for 1 hr at room temperature. A solid crystallized out. The organic solvent was removed under vacuum, and after cooling on an ice bath the solid was filtered off and washed with water. The solid was dried over phosphorus pentoxide in a dessicator under high vacuum (4×10 mbar). The desired product N-(6-bromopyridin-2-yl)thiourea was obtained in the form of colorless needles in a yield of 3.158 g (13.61 mmol, 93%).